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Introduction
Microbial Enhanced Oil Recovery (MEOR) is a tertiary oil recovery technique that utilizes

microorganisms and their metabolic products to mobilize residual oil trapped in reservoirs.

Among the various microbial products, biosurfactants have garnered significant attention due to

their ability to reduce interfacial tension (IFT) between oil and water, alter rock wettability, and

emulsify crude oil. Surfactin, a potent cyclic lipopeptide biosurfactant primarily produced by

Bacillus subtilis, is a standout candidate for MEOR applications.[1][2] It is renowned for its

exceptional surface activity, biodegradability, low toxicity, and stability under harsh reservoir

conditions of high temperature, pressure, and salinity.[1][3]

These application notes provide a comprehensive overview of surfactin's role in MEOR,

including its mechanisms of action, the signaling pathways regulating its production, and

detailed protocols for key experimental evaluations.

Mechanisms of Action in MEOR
Surfactin enhances oil recovery through three primary mechanisms:

Interfacial Tension (IFT) Reduction: Surfactin is highly effective at reducing the IFT between

the oil and water phases.[1][4] This reduction in IFT lowers the capillary forces that trap oil

droplets within the porous rock matrix, allowing for their mobilization and subsequent
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recovery.[5] Surfactin can decrease the surface tension of water from approximately 72

mN/m to as low as 27 mN/m at very low concentrations.[1][6]

Wettability Alteration: Reservoir rocks can be either water-wet or oil-wet. In oil-wet reservoirs,

crude oil preferentially adheres to the rock surface, making it difficult to displace with water.

Surfactin can adsorb onto the rock surface and alter its wettability from oil-wet to water-wet.

[1][6] This change facilitates the release of oil from the rock surface, allowing it to be swept

by the injected water.

Emulsification: Surfactin acts as an emulsifying agent, breaking down large oil masses into

smaller droplets to form stable oil-in-water emulsions.[1][5] This process increases the

surface area of the oil, reduces its viscosity, and facilitates its transport through the reservoir

to the production wells.

Signaling Pathway of Surfactin Production in
Bacillus subtilis
The production of surfactin in Bacillus subtilis is a complex process regulated by a quorum-

sensing system, which is a cell-density-dependent gene expression regulation mechanism. The

primary signaling pathway involved is the ComQXPA system.

At a high cell density, the ComX pheromone is produced and processed by ComQ. Secreted

ComX then activates the membrane-bound histidine kinase, ComP, by inducing its

autophosphorylation. The phosphate group is subsequently transferred to the response

regulator, ComA. Phosphorylated ComA (ComA-P) then acts as a transcriptional activator,

binding to the promoter of the srfA operon and initiating the transcription of the genes

responsible for surfactin synthesis.
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Caption: Quorum-sensing signaling pathway for surfactin production in B. subtilis.

Experimental Workflows and Protocols
A typical workflow for evaluating the potential of surfactin for MEOR involves several key

experiments to characterize its properties and performance.
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Caption: General experimental workflow for evaluating surfactin in MEOR.

Protocol 1: Interfacial Tension (IFT) Measurement using
the Pendant Drop Method
This protocol describes the measurement of IFT between a surfactin solution and crude oil

using the pendant drop method.

Materials and Equipment:

Tensiometer with a pendant drop module
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High-precision syringe with an inverted needle

Quartz cuvette

Surfactin solution of known concentration

Crude oil sample

Deionized water

Solvents for cleaning (e.g., toluene, isopropanol)

Procedure:

Preparation:

Thoroughly clean the syringe, needle, and cuvette with appropriate solvents and rinse with

deionized water. Dry completely.

Prepare the surfactin solution at the desired concentration in brine that mimics reservoir

conditions.

Fill the quartz cuvette with the crude oil.

Instrument Setup:

Place the cuvette with crude oil in the tensiometer's sample stage.

Fill the syringe with the surfactin solution, ensuring no air bubbles are present.

Mount the syringe on the instrument and carefully lower the needle into the crude oil in the

cuvette.

Measurement:

Slowly dispense a drop of the surfactin solution from the needle tip. The drop will be

inverted due to the density difference.

Allow the drop to stabilize for a few minutes.
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Capture a high-resolution image of the drop profile.

The software will analyze the shape of the pendant drop based on the Young-Laplace

equation to calculate the IFT.

Data Collection:

Record the IFT value.

Repeat the measurement at least three times to ensure reproducibility.

Perform measurements for a range of surfactin concentrations to determine the Critical

Micelle Concentration (CMC).

Protocol 2: Emulsification Index (E24) Determination
This protocol is used to assess the emulsifying capability of surfactin with crude oil.

Materials and Equipment:

Graduated test tubes with screw caps

Vortex mixer

Pipettes

Surfactin solution

Crude oil

Procedure:

Sample Preparation:

In a graduated test tube, add equal volumes of the surfactin solution and the crude oil

(e.g., 2 mL of each).

Emulsification:

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 6 / 13 Tech Support

https://www.benchchem.com/product/b10819695?utm_src=pdf-body
https://www.benchchem.com/product/b10819695?utm_src=pdf-body
https://www.benchchem.com/product/b10819695?utm_src=pdf-body
https://www.benchchem.com/product/b10819695?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b10819695?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Tightly cap the tube and vortex at high speed for 2 minutes to create an emulsion.

Incubation:

Let the tube stand undisturbed for 24 hours at a constant temperature.

Measurement and Calculation:

After 24 hours, measure the height of the emulsion layer and the total height of the liquid

column.

Calculate the Emulsification Index (E24) using the following formula:

E24 (%) = (Height of emulsion layer / Total height of liquid) x 100

Data Recording:

Record the E24 value.

Perform the experiment in triplicate for each surfactin concentration.

Protocol 3: Core Flooding Test
This protocol simulates reservoir conditions to evaluate the effectiveness of surfactin in

enhancing oil recovery from a rock core.

Materials and Equipment:

Core flooding apparatus (core holder, pumps, pressure transducers, fraction collector)

Reservoir rock core sample (e.g., Berea sandstone)

Crude oil

Brine (synthetic reservoir water)

Surfactin solution in brine

Overburden pressure system
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Thermostatic oven

Procedure:

Core Preparation:

Clean the core sample using solvents (e.g., toluene and methanol) to remove any residual

hydrocarbons and salts.

Dry the core in an oven at a specified temperature until a constant weight is achieved.

Measure the core's dimensions, dry weight, porosity, and permeability.

Saturation:

Saturate the core with brine under vacuum.

Inject crude oil into the brine-saturated core until no more brine is produced to establish

the initial water saturation (Swi).

Age the core for a period (e.g., 1-2 weeks) at reservoir temperature to allow for wettability

establishment.

Primary Recovery (Water Flooding):

Mount the core in the core holder and apply overburden pressure.

Inject brine into the core at a constant rate to simulate water flooding until no more oil is

produced. This establishes the residual oil saturation (Sor).

Record the volume of oil recovered.

Secondary/Tertiary Recovery (Surfactin Flooding):

Inject the surfactin solution into the core at the same rate as the brine injection.

Collect the effluent in a fraction collector and measure the volume of oil and water in each

fraction.
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Continue the injection until no more oil is recovered.

Data Analysis:

Calculate the oil recovery factor for both water flooding and surfactin flooding as a

percentage of the original oil in place (OOIP).

Determine the incremental oil recovery due to surfactin flooding.

Quantitative Data on Surfactin Performance
The effectiveness of surfactin in MEOR is quantified by its impact on IFT, its emulsification

capacity, and ultimately, the additional oil recovered.

Table 1: Effect of Surfactin on Interfacial Tension (IFT)

Surfactin
Concentration
(mg/L)

IFT (mN/m) vs.
Medium Crude Oil

IFT (mN/m) vs.
Light Crude Oil

Reference

0 (Water) 42.3 36.4 [1]

100 (Crude Surfactin) 6.9 3.8 [1]

300 (with 0.6% Citric

Acid)
0.1 - [7]

Table 2: Effect of Environmental Conditions on Surfactin Activity
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Parameter Condition
Surface Tension
(mN/m)

Reference

pH 3.0 > 40 [4]

7.0 ~28 [4]

10.0 ~30 [4]

Temperature 35 °C ~28 [5]

40 °C ~28 [5]

45 °C ~29 [5]

Salinity (NaCl) 0% ~28 [4]

5% ~30 [4]

10% ~32 [4]

Table 3: Emulsification Index (E24) of Surfactin against Various Hydrocarbons

Hydrocarbon
Emulsification Index (E24)
(%)

Reference

Crude Oil 67.4 [8]

Kerosene 66.5 [8]

Diesel Oil 62.9 [8]

Hexadecane 72.4 [8]

Liquid Paraffin 65.7 [8]

Table 4: Oil Recovery Efficiency from Core Flooding Experiments
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Experiment
Oil Recovery (%
OOIP)

Incremental Oil
Recovery (% OOIP)

Reference

Water Flooding - - [9]

Surfactin Flooding - 9.2 [9]

Surfactin + Citric Acid

(More Permeable

Core)

- 9.4 [10]

Surfactin + Citric Acid

(Less Permeable

Core)

- 5.9 [10]

Conclusion
Surfactin demonstrates significant potential as a key agent in microbial enhanced oil recovery.

Its powerful ability to reduce interfacial tension, alter rock wettability, and form stable emulsions

addresses the primary challenges of residual oil recovery. The well-characterized production

pathway in Bacillus subtilis also opens avenues for genetic engineering to enhance yields and

tailor surfactin properties for specific reservoir conditions. The provided protocols offer a

standardized framework for researchers to evaluate and optimize the application of surfactin
in MEOR, paving the way for more efficient and environmentally friendly oil extraction

processes.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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